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Compound Name: _
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Cat. No.: B1581864

An In-depth Technical Guide to 1,4-
Cyclohexanedimethanol, Dibenzoate

Audience: Researchers, scientists, and drug development professionals.

Core Topic: A comprehensive overview of the physical, chemical, and application-based
properties of 1,4-Cyclohexanedimethanol, dibenzoate (CHDM-DB). This guide details its
synthesis, analytical characterization, and role as a high-performance, non-phthalate plasticizer
in various polymer systems.

Introduction

1,4-Cyclohexanedimethanol, dibenzoate (CAS No: 35541-81-2) is a cycloaliphatic
dibenzoate ester recognized for its utility as a versatile solid plasticizer, binder, and modifier.[1]
[2] Synthesized from 1,4-cyclohexanedimethanol (CHDM) and benzoic acid, its structure
features a central cyclohexane ring, which imparts notable rigidity, thermal stability, and a high
melting point compared to linear dibenzoate esters.[1] This compound exists as a mixture of cis
and trans isomers, the ratio of which significantly influences its physical properties and
performance in polymer applications.[1]

CHDM-DB is compatible with a broad range of polymers, including polyvinyl chloride (PVC),
ethylene vinyl acetate (EVA), styrenics, polyvinyl acetate (PVAc), polyurethanes, and various
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polyesters.[1][2] Its primary function is to enhance the intrinsic properties of the host polymer,

leading to marked improvements in stability, toughness, hardness, and strength.[1][3] As a non-

phthalate plasticizer, it meets the growing demand for safer, high-performance alternatives in

applications ranging from adhesives and coatings to food-contact polymers.[1][2]

Physical and Chemical Properties

The key physical and chemical properties of 1,4-Cyclohexanedimethanol, dibenzoate are

summarized in the table below. These properties underscore its stability and suitability for

various industrial processing conditions.

Property Value Source(s)
CAS Number 35541-81-2 [11[41[5]161[718]
EC Number 416-230-3 [41161[718]
Molecular Formula C22H2404 [1][5][6]
Molecular Weight 352.42 g/mol [6][8]
Appearance White to off-white crystalline I

powder/solid

Melting Range

117 -134°C

[2105](71€]

Purity (as Benzoate Esters)

> 95%

[elr71el

Acid Value

< 8.0 mg KOH/g

[2](7]

Saponification Value

303 - 320 mg KOH/g

[2]7]

Moisture Content

< 0.5%

[2]7]

Solubility

Good solubility in organic
solvents (e.g., ethanol,

toluene)

[5]

Acute Oral Toxicity (Rat)

LDso > 2000 mg/kg

[1]

Synthesis and Manufacturing
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The principal synthetic route to CHDM-DB is the direct esterification of 1,4-
Cyclohexanedimethanol (CHDM) with two equivalents of benzoic acid.[1] This reaction is a
classic example of Fischer-Speier esterification, which is typically acid-catalyzed.[1]

The general workflow for the synthesis involves heating the reactants in the presence of a
catalyst, followed by purification. The control over the cis/trans isomer ratio, inherited from the
CHDM starting material, is a critical parameter as it influences the final product's physical
properties.[1]

Process
Reactants

1,4-Cyclohexanedimethanol Benzoic Acid Acid Catalyst
(CHDM) (e.g., H2SOa4, H3POa4)
K Esterification Reaction
(100-160°C, 2-12h)

Dehydration
(Water Removal)

l

Purification
(Pressure Distillation)

Product

1,4-Cyclohexanedimethanol, Dibenzoate

(White Solid)

Click to download full resolution via product page
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Caption: General workflow for the synthesis of 1,4-Cyclohexanedimethanol, dibenzoate.

Experimental Protocols
Synthesis Protocol (lllustrative)

This protocol is based on a patented preparation method.[3]

e Charging the Reactor: In a 1000 mL three-necked flask equipped with a stirrer, thermometer,
and a distillation setup, add 288g (2 mol) of 1,4-cyclohexanedimethanol, 500g (4.1 mol) of
benzoic acid, and 32g of an acid catalyst (e.g., sulfuric or phosphoric acid).[3]

e Reaction: Begin heating the mixture to 130 °C with stirring. A slight reflux should be
observed.[3]

o Dehydration: Maintain the reaction for approximately 4 hours. During this time, water
produced by the esterification reaction is continuously removed.[3]

 Purification: After the reaction is complete, apply a vacuum to the system. Intensify heating
to 250-260 °C at 1 kPa to distill the product, which solidifies upon cooling.[3]

e Analysis: The resulting white solid product is analyzed for purity, typically by gas
chromatography (GC).[3]

Analytical Characterization

Accurate characterization is essential for quality control and structural elucidation.
Spectroscopic and chromatographic methods are indispensable for this purpose.[1]
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Caption: Workflow for the analytical characterization of CHDM-DB.

4.2.1 Spectroscopic Methods

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for detailed
structural analysis and for distinguishing between cis and trans isomers.[1]

o 'H NMR: Expected peaks include & 7.8-8.1 ppm for the aromatic protons from the
benzoate groups and & 3.8-4.2 ppm for the methylene protons adjacent to the ester
oxygen.[1]

o 13C NMR: Key signals appear at approximately 167 ppm (ester carbonyl carbons) and 65—
70 ppm (methylene carbons of the CHDM moiety).[1]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify key functional
groups.

o A strong absorbance peak is expected around 1720 cm~1 corresponding to the ester
carbonyl (C=0) stretch.[1]

o Another characteristic peak appears at approximately 1270 cm~1, corresponding to the C-
O stretch of the ester group.[1]
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4.2.2 Chromatographic Methods

e Gas Chromatography with Flame lonization Detection (GC-FID): This is a suitable method
for routine purity determination due to the compound's volatility and thermal stability.[10]

o Sample Preparation: Prepare a stock solution of ~1 mg/mL by accurately weighing the
sample and dissolving it in a suitable solvent like isopropanol or hexane. Create working
standards by serial dilution.[10]

o GC Conditions (Illustrative):
= Column: DB-5ms (30 m x 0.25 mm ID, 0.25 pm film thickness) or equivalent.[10]
» |njector Temperature: 280 °C.[10]

= Oven Program: Start at an initial temperature and ramp up to a final temperature to
ensure separation.

s Detector: FID at ~300 °C.

o Quantification: Construct a calibration curve by plotting the peak area of the standards
against their concentrations. Quantify the amount of CHDM-DB in samples using this
curve.[10]

Applications in Polymer Science

CHDM-DB's primary role is as a polymeric modifier that enhances the performance of various
systems.[1] Its cycloaliphatic structure contributes to improved thermal and mechanical
properties.[1]
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Caption: Workflow for using CHDM-DB as a plasticizer in a polymer formulation.

Key Applications:

o Adhesives and Sealants: In hot-melt and pressure-sensitive adhesives, CHDM-DB acts as a
plasticizer and modifier.[2] It can improve flow, enhance non-stick properties, and lower the
glass transition temperature, resulting in improved flexibility at low temperatures.[2][11]

o Polymer Systems: When added to polyesters, it increases stability, toughness, hardness,
and strength.[1][3] In polyurethanes, it functions as a solid plasticizer that enhances tenacity
and hardness.[1]

o Coatings: It is used to enhance flexibility and film-forming properties in high-solids coatings.

[°]

o Cleaning Material: CHDM-DB is especially suited as a cleaning material for hot roll coaters
used in adhesive applications.[2][7]

Safety and Handling

While CHDM-DB is not classified as hazardous for transport, proper laboratory and industrial
hygiene practices should be followed.[4][6]
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» Personal Protective Equipment (PPE): Use of chemical-resistant gloves and safety goggles
is recommended to avoid skin and eye contact.[1][8] In case of dust formation, appropriate
respiratory protection should be worn.[4]

o Handling: Ensure good ventilation and extraction in the work area. Avoid breathing dust.
Wash hands before breaks and after finishing work.[4][8]

o Storage: Store in tightly closed containers in a cool, dry place. Avoid temperatures below 0O
°C and above +50 °C.[4]

e First Aid:

o Skin Contact: If contact with molten product occurs, cool down immediately with cold
water. Do not remove adherent product and seek medical advice.[4]

o Eye Contact: Flush eyes with water as a precaution.[6] If contact is with hot melt, cool with
water and seek medical attention.[4]

o Ingestion: Rinse mouth with water and consult a physician.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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